2-(4-nitrophenyl)-1-(2-(piperazin-1-yl)ethyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of quinazoline, a class of organic compounds with a two-ring structure, one of which is a benzene ring and the other is a diazine ring. It also contains a piperazine ring and a nitrophenyl group. Quinazoline derivatives have been studied for their potential biological activities, including anticancer, antiviral, and anti-inflammatory effects .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the quinazoline, piperazine, and nitrophenyl groups. The exact structure would depend on the positions of these groups in the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more reactive. The piperazine ring could influence the compound’s solubility in water .Scientific Research Applications
Synthesis and Biological Activities
- This compound and its derivatives have been explored for their synthesis and biological activities. The study by Wujec et al. (2023) describes the synthesis of a related compound, yielding it via a three-step protocol and characterizing its structure through various spectroscopic techniques M. Wujec, R. Typek, Molbank, 2023.
- Pitucha et al. (2005) synthesized derivatives involving piperazine reactions and evaluated their antibacterial activities M. Pitucha, M. Wujec, M. Dobosz, U. Kosikowska, A. Malm, Acta poloniae pharmaceutica, 2005.
Antiviral and Antimicrobial Properties
- Selvakumar et al. (2018) focused on synthesizing derivatives with antiviral properties, especially against avian paramyxovirus, showing promising results compared to commercial antiviral drugs B. Selvakumar, Naveen Gujjar, M. Subbiah, K. Elango, Medicinal Chemistry Research, 2018.
- Al-Abdullah et al. (2014) synthesized N-Mannich bases and tested their activity against a panel of bacteria and the fungus Candida albicans, finding several compounds with potent antibacterial activity E. S. Al-Abdullah, Hanadi H. Asiri, S. Lahsasni, E. E. Habib, T. Ibrahim, A. El-Emam, Drug Design, Development and Therapy, 2014.
Structural and Spectroscopic Characterization
- El-Emam et al. (2012) conducted quantum chemical calculations and detailed spectroscopic studies on a related compound, demonstrating its potential as a chemotherapeutic agent A. El-Emam, Abdul-Malek S. Al-Tamimi, K. Al-rashood, H. N. Misra, V. Narayan, O. Prasad, L. Sinha, Journal of Molecular Structure, 2012.
Antiparasitic and Antituberculosis Potential
- Saadeh et al. (2009) synthesized novel compounds derived from antiparasitic precursors and found potent antiamoebic and antigiardial activities, surpassing standard drugs in preliminary screenings Haythem A. Saadeh, I. Mosleh, M. S. Mubarak, Molecules, 2009.
- Tangallapally et al. (2006) aimed to improve bioavailability in anti-tuberculosis agents, synthesizing new analogues of a lead compound and achieving enhanced absorption and serum half-life Rajendra Tangallapally, Robin E. B. Lee, A. Lenaerts, Richard E. Lee, Bioorganic & medicinal chemistry letters, 2006.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-(4-nitrophenyl)-1-(2-piperazin-1-ylethyl)-5,6,7,8-tetrahydroquinazoline-4-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O2S/c26-25(27)16-7-5-15(6-8-16)19-22-20(28)17-3-1-2-4-18(17)24(19)14-13-23-11-9-21-10-12-23/h5-8,21H,1-4,9-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZFLEKHCBSECAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=S)N=C(N2CCN3CCNCC3)C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.